Cas no 1099660-77-1 (4-(1,3-thiazol-2-yl)benzene-1-sulfonamide)

• Product Name: 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide
• CAS No: 1099660-77-1
• MF: C₉H₈N₂O₂S₂
• MW: 240.302019119263
• MDL: MFCD11650703
• CID: 5242276
• PubChem ID: 14570760
• Update Time: 2025-05-28

4-(1,3-thiazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Thiazolyl)benzenesulfonamide
• 4-(Thiazol-2-yl)benzenesulfonamide
• 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-(2-thiazolyl)-

• MDL： MFCD11650703
• Inchi： 1S/C9H8N2O2S2/c10-15(12,13)8-3-1-7(2-4-8)9-11-5-6-14-9/h1-6H,(H2,10,12,13)
• InChI Key： OFXHFOFJYPSEIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NC=CS2)=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 1.2
• Topological Polar Surface Area: 110

Additional information on 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide (CAS: 1099660-77-1): A Promising Sulfonamide Derivative in Chemical Biology and Drug Discovery

The compound 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide (CAS: 1099660-77-1) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique thiazole-benzene scaffold, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapeutic applications. Recent studies have explored its potential as a versatile pharmacophore, with investigations spanning structural optimization, mechanism of action, and preclinical efficacy.

One of the key areas of research has focused on the compound's role as a carbonic anhydrase (CA) inhibitor. A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide exhibits selective inhibition against CA IX and XII isoforms, which are overexpressed in hypoxic tumor environments. The research team employed X-ray crystallography to elucidate the binding mode, demonstrating how the thiazole ring engages in critical π-π stacking interactions with hydrophobic residues in the active site. These findings suggest potential applications in cancer therapy, particularly for tumors resistant to conventional treatments.

Beyond its CA inhibitory properties, recent investigations have uncovered additional biological activities. A 2024 study in Bioorganic Chemistry reported that this compound shows moderate activity against Mycobacterium tuberculosis, with an MIC value of 8 μg/mL. The researchers proposed that the sulfonamide moiety facilitates penetration through the mycobacterial cell wall, while the thiazole ring may interfere with essential metabolic pathways. These results highlight the compound's potential as a lead structure for developing novel anti-tubercular agents, especially given the rising concern of drug-resistant TB strains.

Structural-activity relationship (SAR) studies have been particularly fruitful in optimizing this scaffold. Research groups have systematically modified various positions, including the sulfonamide group and thiazole substituents, to enhance potency and selectivity. A notable breakthrough came from a team at the University of Cambridge, who developed fluorinated analogs showing improved pharmacokinetic properties while maintaining the core pharmacophore. Their work, published in Chemical Science, demonstrated that strategic fluorination could significantly enhance blood-brain barrier penetration, opening possibilities for CNS-targeted applications.

The synthetic accessibility of 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide has also been a subject of recent methodological improvements. A 2023 paper in Organic Process Research & Development described a novel continuous-flow synthesis approach that reduces reaction times from hours to minutes while improving yields to over 85%. This technological advancement addresses previous scalability challenges and could facilitate larger-scale production for both research and potential clinical applications.

Looking forward, several research groups are exploring the incorporation of this scaffold into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. Early results suggest that the sulfonamide-thiazole core can effectively serve as a warhead for E3 ligase recruitment, offering a new dimension to its therapeutic potential. As research continues to uncover the multifaceted capabilities of 4-(1,3-thiazol-2-yl)benzene-1-sulfonamide, this compound stands as a compelling example of how classical pharmacophores can find renewed relevance in modern drug discovery paradigms.